![molecular formula C15H14N2OS2 B4268449 3-(2-ethylphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4268449.png)
3-(2-ethylphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one
Overview
Description
3-(2-ethylphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound with potential applications in scientific research. This compound is known for its unique chemical structure and its ability to interact with biological systems. In
Mechanism of Action
The mechanism of action of 3-(2-ethylphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it is believed to interact with certain enzymes and receptors in the body, leading to changes in biochemical pathways and physiological processes. Further research is needed to elucidate the exact mechanism of action of this compound.
Biochemical and physiological effects:
Studies have shown that this compound has several biochemical and physiological effects. For example, it has been reported to inhibit the growth of certain bacteria and fungi, as well as certain cancer cells. It has also been shown to reduce inflammation and pain in animal models. Further studies are needed to determine the exact biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(2-ethylphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its unique chemical structure, which allows for specific interactions with biological systems. However, one limitation is the lack of information on its toxicity and safety profile. Further studies are needed to determine the safety of this compound for use in lab experiments.
Future Directions
There are several future directions for research on 3-(2-ethylphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one. One area of interest is the development of this compound as a potential drug candidate for the treatment of certain diseases, such as cancer and inflammatory disorders. Another area of interest is the elucidation of its exact mechanism of action and its interaction with biological systems. Additionally, studies are needed to determine the safety and toxicity of this compound for use in humans.
In conclusion, this compound is a chemical compound with potential applications in scientific research. Its unique chemical structure and potential biological interactions make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and safety profile.
Scientific Research Applications
3-(2-ethylphenyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been reported to possess antimicrobial, antitumor, and anti-inflammatory properties. It has also been shown to interact with certain enzymes and receptors in the body, making it a potential candidate for drug development.
properties
IUPAC Name |
3-(2-ethylphenyl)-6-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2OS2/c1-3-10-6-4-5-7-12(10)17-14(18)11-8-9(2)20-13(11)16-15(17)19/h4-8H,3H2,1-2H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHDZLYDIRFNDJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N2C(=O)C3=C(NC2=S)SC(=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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